Cas no 1375483-69-4 (2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid
• CAS No: 1375483-69-4
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• CID: 6510458
• PubChem ID: 165912738
• Update Time: 2025-06-08

2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1375483-69-4
• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid
• EN300-5750335
• 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C8H8N2O4S/c1-2-3-14-8(13)10-7-9-4-5(15-7)6(11)12/h2,4H,1,3H2,(H,11,12)(H,9,10,13)
• InChI Key： FIWMSWJCAUKJPS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 228.02047791g/mol
• Monoisotopic Mass: 228.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Additional information on 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid (CAS No. 1375483-69-4)

2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid (CAS No. 1375483-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a thiazole ring and a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive derivatives. Its allyloxycarbonyl (Alloc) protecting group further enhances its utility in peptide coupling and drug design, aligning with modern trends in green chemistry and sustainable synthesis.

Recent studies highlight the growing demand for thiazole-based compounds due to their broad-spectrum biological activities, including antimicrobial and anti-inflammatory properties. Researchers are particularly interested in optimizing the synthesis of CAS 1375483-69-4 to reduce environmental impact, a topic frequently searched in AI-driven drug discovery platforms. The compound’s structure-activity relationship (SAR) is also a hot topic, as it may unlock novel applications in precision medicine.

From a technical perspective, 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid exhibits excellent solubility in polar aprotic solvents like DMF and DMSO, which is critical for high-yield reactions. Its stability under mild acidic conditions makes it suitable for solid-phase peptide synthesis (SPPS), a method widely discussed in bioconjugation forums. These attributes position it as a key player in developing targeted therapies and biomaterial coatings.

The compound’s nomenclature often leads to queries about its IUPAC naming conventions and SMILES notation (e.g., C=CC(=O)OC(=O)Nc1cnc(s1)C(=O)O), reflecting user interest in cheminformatics. Analytical techniques such as HPLC and LC-MS are commonly employed for purity assessment, addressing another frequent search theme: quality control in fine chemicals. Regulatory compliance with REACH and FDA guidelines further underscores its commercial viability.

Innovative applications of CAS 1375483-69-4 extend to crop protection, where its derivatives show promise as eco-friendly pesticides. This aligns with global trends toward agrochemical sustainability, a subject dominating scientific and public discourse. Additionally, its role in metal-organic frameworks (MOFs) for catalytic processes is an emerging area of exploration, resonating with searches on advanced material science.

In summary, 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid represents a multifaceted tool for researchers tackling challenges in drug development, agriculture, and materials engineering. Its adaptability to cutting-edge methodologies ensures its relevance in an era prioritizing molecular innovation and environmental stewardship.